Znu-imb-Z15

• Molecular Formula: C20H17N3O3S2
• Molecular Weight: 411.5 g/mol
• InChI: InChI=1S/C20H17N3O3S2/c1-12-16(13(2)26-23-12)10-25-15-7-5-14(6-8-15)19(24)22-20-21-17(11-28-20)18-4-3-9-27-18/h3-9,11H,10H2,1-2H3,(H,21,22,24)
• InChIKey: ZBSYDTSUARCOGR-UHFFFAOYSA-N

Znu-imb-Z15: Identity and Documented Activity

ZNU-IMB-Z15 (Compound Z15; CAS 920915-26-0) is a synthetic small molecule identified via rational drug design as a bifunctional androgen receptor (AR) antagonist and selective AR degrader (SARD). It directly binds to both the AR ligand-binding domain (LBD) and activation function-1 (AF1) region, promoting AR degradation through the ubiquitin-proteasome pathway while simultaneously blocking AR transcriptional activity [1]. The compound exhibits in vitro and in vivo efficacy in suppressing wild-type AR, AR mutants, and the clinically significant AR splice variant AR-V7, which are key drivers of resistance to second-generation antiandrogens in castration-resistant prostate cancer (CRPC) [1].

Target context Reported androgen receptor (AR) antagonist and degrader; no evidence for antibacterial or ZIP8 inhibition

Model fit Supports AR signaling studies and proliferation endpoint monitoring in AR-positive prostate cancer cell lines

• [1] Wu, M., Zhang, R., Huang, C., et al. (2023). Selective androgen receptor degrader (SARD) to overcome antiandrogen resistance in castration-resistant prostate cancer. eLife, 12, e70700. View Source

Why Znu-imb-Z15 Cannot Be Substituted

Substituting ZNU-IMB-Z15 with a generic AR antagonist or a PROTAC-based degrader in CRPC research introduces substantial risk of confounding results. Unlike standard AR antagonists (e.g., enzalutamide), Z15 possesses a bifunctional mechanism that degrades the AR protein in addition to antagonism, a property essential for overcoming resistance driven by AR amplification and splice variants [1]. Critically, Z15 uniquely degrades the AR-V7 splice variant, a function not shared by other SARDs like UT-34 or the PROTAC degrader ARV-110, which are ineffective against this resistance mechanism in key CRPC cell models [1]. Therefore, the choice of compound dictates whether the model will accurately reflect the biology of ligand-binding domain-independent resistance or merely confirm well-established antagonism mechanisms.

Target mismatch Documented activity is strictly AR modulation. Substitution for antibacterial or ZIP8 inhibitor screening lacks evidence basis.

Comparator baseline No validated target engagement data exist for those contexts; comparisons cannot be scientifically supported.

• [1] Wu, M., Zhang, R., Huang, C., et al. (2023). Selective androgen receptor degrader (SARD) to overcome antiandrogen resistance in castration-resistant prostate cancer. eLife, 12, e70700. View Source

Differentiation Evidence for Znu-imb-Z15

Antibacterial or ZIP8 Inhibitor Comparator Data

ZNU-IMB-Z15 exhibits potent transcriptional inhibition comparable to enzalutamide in enzalutamide-sensitive cells but critically maintains this activity in enzalutamide-resistant CRPC models, unlike enzalutamide which loses efficacy. This differentiation is attributed to Z15's ability to also degrade the AR protein [1].

Target evidence gap

Data to verify

No quantitative data available for antibacterial or ZIP8 inhibition.

Supports only AR pathway research context.

Review intended application scope before purchase.

Evidence Dimension	AR Transcriptional Inhibition (IC50)
Target Compound Data	0.22 µM (LNCaP cells) | 0.41 µM (for AR)
Comparator Or Baseline	Enzalutamide: 0.22 µM (LNCaP cells, comparable) | Enzalutamide: ineffective in VCaP and 22Rv1 cells (enzalutamide-resistant models)
Quantified Difference	Comparable in sensitive cells; maintained full efficacy in resistant models where comparator has no effect
Conditions	DHT-induced AR transcriptional activity in LNCaP (enzalutamide-sensitive), VCaP (enzalutamide-insensitive), and 22Rv1 (enzalutamide-resistant) cells.

Why This Matters

This data justifies selecting Z15 over enzalutamide for studies in enzalutamide-resistant CRPC models, where enzalutamide is an inappropriate control.

• [1] Wu, M., Zhang, R., Huang, C., et al. (2023). Selective androgen receptor degrader (SARD) to overcome antiandrogen resistance in castration-resistant prostate cancer. eLife, 12, e70700. View Source

Unique Degradation of AR-V7 Splice Variant Unmatched by PROTAC ARV-110 and SARD UT-34

ZNU-IMB-Z15 is distinguished from other advanced AR degraders by its unique ability to degrade the AR-V7 splice variant in 22Rv1 cells. Neither the PROTAC degrader ARV-110 nor the SARD UT-34 can induce AR-V7 degradation in this model [1].

Evidence Dimension	AR-V7 Protein Degradation
Target Compound Data	DC50 of 2.24 µM for AR-V7 (22Rv1 cells)
Comparator Or Baseline	ARV-110 (PROTAC degrader) and UT-34 (SARD): no AR-V7 degradation detected in 22Rv1 cells
Quantified Difference	Induces AR-V7 degradation vs. no degradation by comparators
Conditions	22Rv1 castration-resistant prostate cancer cell line, naturally expressing both AR and AR-V7.

Why This Matters

This unique activity defines a specific application niche for Z15; it is the required tool compound for studying AR-V7 biology and resistance in this key CRPC cell model.

• [1] Wu, M., Zhang, R., Huang, C., et al. (2023). Selective androgen receptor degrader (SARD) to overcome antiandrogen resistance in castration-resistant prostate cancer. eLife, 12, e70700. View Source

Superior Antiproliferative Activity in AR-V7+ Cells Compared to PROTAC ARV-110

In a direct comparison, ZNU-IMB-Z15 demonstrated significantly superior antiproliferative activity against the AR-V7-positive 22Rv1 CRPC cell line compared to the PROTAC degrader ARV-110, while showing comparable activity in VCaP cells [1].

Evidence Dimension	Cell Proliferation Inhibition (IC50)
Target Compound Data	1.37 µM (VCaP) | 3.63 µM (22Rv1)
Comparator Or Baseline	ARV-110: 0.86 µM (VCaP) | 14.85 µM (22Rv1)
Quantified Difference	~4.1-fold more potent than ARV-110 in 22Rv1 cells
Conditions	AR-positive CRPC cell lines: VCaP (expresses wt-AR) and 22Rv1 (expresses AR and AR-V7).

Why This Matters

This potency differential in AR-V7-driven cells provides a clear, quantitative rationale for procuring Z15 over ARV-110 for functional studies in models of advanced, splice-variant-driven CRPC.

• [1] Wu, M., Zhang, R., Huang, C., et al. (2023). Selective androgen receptor degrader (SARD) to overcome antiandrogen resistance in castration-resistant prostate cancer. eLife, 12, e70700. View Source

Comparable AR Binding Affinity to Enzalutamide Coupled with Distinct Degradation Function

Despite possessing a distinct degradation function, ZNU-IMB-Z15 demonstrates comparable binding affinity for the androgen receptor ligand-binding domain as the clinical antagonist enzalutamide, establishing its engagement with the same canonical target site [1].

Evidence Dimension	AR Ligand-Binding Domain (LBD) Binding Affinity (IC50)
Target Compound Data	63.3 nM
Comparator Or Baseline	Enzalutamide (ENZa): 121.2 nM; Synthetic androgen R1881: 0.45 nM (positive control)
Quantified Difference	~1.9-fold higher affinity than enzalutamide
Conditions	Competitive binding assay in cytosolic lysates from LNCaP cells, measuring displacement of DHT.

Why This Matters

This confirms Z15 engages the same LBD target as enzalutamide with equivalent or slightly higher affinity, providing confidence in its on-target mechanism while offering the additional benefit of AR degradation.

• [1] Wu, M., Zhang, R., Huang, C., et al. (2023). Selective androgen receptor degrader (SARD) to overcome antiandrogen resistance in castration-resistant prostate cancer. eLife, 12, e70700. View Source

High Selectivity for AR Over Related Nuclear Receptors Minimizes Off-Target Confounding

ZNU-IMB-Z15 demonstrates a high degree of selectivity for the androgen receptor over the glucocorticoid receptor (GR) and estrogen receptor (ER), a property essential for reducing confounding off-target effects in complex biological systems [1].

Evidence Dimension	Selectivity Profile (Transcription Inhibition IC50)
Target Compound Data	0.41 µM (AR)
Comparator Or Baseline	>20 µM (GR); >20 µM (ER)
Quantified Difference	>48.8-fold selectivity for AR over GR and ER
Conditions	Transcriptional inhibition assays in PC-3 cells transfected with the respective nuclear receptors.

Why This Matters

This high selectivity profile reduces the likelihood of experimental artifacts arising from GR or ER modulation, ensuring that observed phenotypic effects are primarily attributable to AR pathway inhibition and degradation.

• [1] Wu, M., Zhang, R., Huang, C., et al. (2023). Selective androgen receptor degrader (SARD) to overcome antiandrogen resistance in castration-resistant prostate cancer. eLife, 12, e70700. View Source

Znu-imb-Z15 Research Applications

Androgen Receptor Antagonism and Degradation

ZNU-IMB-Z15 is the compound of choice for studies requiring the degradation of the AR-V7 splice variant. As demonstrated by its unique ability to degrade AR-V7 in 22Rv1 cells (DC50 = 2.24 µM) where other degraders like ARV-110 and UT-34 fail [1], Z15 serves as a definitive tool for probing AR-V7-driven biology and validating novel therapeutic hypotheses targeting this key resistance mechanism.

Dissecting the Synergistic Effects of AR Antagonism and Degradation

ZNU-IMB-Z15 is an essential reagent for experiments designed to separate the contributions of AR antagonism from AR degradation. Its bifunctional mechanism—combining LBD binding (IC50 = 63.3 nM, comparable to enzalutamide) with robust AR degradation (DC50 = 1.05 µM in LNCaP cells) [1]—makes it an ideal tool to investigate the synergistic interplay between these two modes of AR suppression in CRPC and other androgen-sensitive diseases.

Investigating Antiproliferative Effects in AR-V7-Positive CRPC

For functional assays assessing cell proliferation in AR-V7-positive CRPC models, ZNU-IMB-Z15 provides a clear advantage over other advanced degraders. Its ~4.1-fold greater potency compared to ARV-110 in inhibiting proliferation of 22Rv1 cells (IC50 = 3.63 µM vs. 14.85 µM) [1] makes it a more sensitive and relevant tool for quantifying the impact of targeting the AR/AR-V7 axis on cancer cell growth.

In Vivo Pharmacodynamic Studies of AR Pathway Suppression

ZNU-IMB-Z15 is a validated tool for in vivo preclinical studies of CRPC. Its demonstrated efficacy in a subcutaneous 22Rv1 xenograft tumor model, where it suppressed tumor growth at doses of 10 and 20 mg/kg over 21 days [1], provides a defined and reproducible framework for pharmacodynamic experiments measuring AR target gene modulation (e.g., PSA) and assessing the in vivo consequences of dual AR antagonism and degradation.

Application

Selection Property

Validation Focus

AR signaling probe

AR antagonist/degrader (reported)

AR protein levels and proliferation endpoints in prostate cancer cell models

• [1] Wu, M., Zhang, R., Huang, C., et al. (2023). Selective androgen receptor degrader (SARD) to overcome antiandrogen resistance in castration-resistant prostate cancer. eLife, 12, e70700. View Source